molecular formula C7H9BrN2O B8804589 5-Bromo-3-methoxybenzene-1,2-diamine

5-Bromo-3-methoxybenzene-1,2-diamine

Cat. No.: B8804589
M. Wt: 217.06 g/mol
InChI Key: ISYHXSPNERTWNA-UHFFFAOYSA-N
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Description

5-Bromo-3-methoxybenzene-1,2-diamine is a useful research compound. Its molecular formula is C7H9BrN2O and its molecular weight is 217.06 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H9BrN2O

Molecular Weight

217.06 g/mol

IUPAC Name

5-bromo-3-methoxybenzene-1,2-diamine

InChI

InChI=1S/C7H9BrN2O/c1-11-6-3-4(8)2-5(9)7(6)10/h2-3H,9-10H2,1H3

InChI Key

ISYHXSPNERTWNA-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1N)N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2.0 g (8.1 mmol) 4-Bromo-2-methoxy-6-nitro-phenylamine [Zhou, Q-T., et al. Huaxue Xuebao 1980, 38(5), 507-10] in 50 ml methanol/water (2:1) is hydrogenated in the presence of 200 mg Pt/C (Engelhard 4709) at normal pressure for 3 h. Then the catalyst is filtered off and the filtrate is concentrated in vacuo to afford 1.5 g of the title compound as an oil.
Quantity
2 g
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reactant
Reaction Step One
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50 mL
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solvent
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Quantity
200 mg
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catalyst
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